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Compound of Interest

Compound Name: 2-Bromoquinolin-4-amine

Cat. No.: B1290442 Get Quote

For Immediate Use: This document provides crucial safety and logistical guidance for

researchers, scientists, and drug development professionals handling 2-Bromoquinolin-4-
amine. Adherence to these protocols is essential for ensuring personal safety and proper

disposal of hazardous materials.

While a specific Safety Data Sheet (SDS) for 2-Bromoquinolin-4-amine is not readily

available, data from closely related compounds like 4-Bromoquinolin-2-amine, 2-

Bromoquinoline, and 3-Bromoquinoline indicate a consistent hazard profile.[1][2] These

compounds are generally classified as harmful if swallowed, causing skin and eye irritation, and

potentially causing respiratory irritation.[1][2] Therefore, a cautious approach to handling is

paramount.

Hazard Assessment and Personal Protective
Equipment (PPE)
Based on the hazard profile of analogous compounds, the following personal protective

equipment is mandatory when handling 2-Bromoquinolin-4-amine to minimize exposure risk.
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Hazard Category
GHS Hazard Statement(s)
(based on related
compounds)

Recommended Personal
Protective Equipment
(PPE)

Acute Oral Toxicity
H302: Harmful if swallowed[1]

[2]

- Standard laboratory attire (lab

coat, closed-toe shoes)- Nitrile

gloves

Skin Corrosion/Irritation
H315: Causes skin irritation[1]

[2]

- Chemical-resistant gloves

(nitrile is a suitable option for

incidental contact)[1]- Lab coat

Serious Eye Damage/Irritation
H319: Causes serious eye

irritation[1][2]

- Safety glasses with side

shields or chemical splash

goggles[1]

Specific Target Organ Toxicity

(Single Exposure)

H335: May cause respiratory

irritation[1][2]

- Use in a well-ventilated area

or a chemical fume hood- If

dust or aerosols may be

generated, a NIOSH-approved

respirator is recommended[3]

Operational Plan for Handling 2-Bromoquinolin-4-
amine
A systematic approach to handling this compound will further mitigate risks. The following

workflow outlines the key steps from preparation to disposal.
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Caption: Workflow for Safe Handling and Disposal of 2-Bromoquinolin-4-amine.
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Disposal Plan
Proper disposal of 2-Bromoquinolin-4-amine and any contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Designate a Waste Container: Use a clearly labeled, dedicated container for "Halogenated

Organic Solid Waste".[4]

Collect All Contaminated Materials: This includes any residual 2-Bromoquinolin-4-amine,

contaminated weighing paper, pipette tips, gloves, and other disposable labware.[5]

Avoid Mixing Waste Streams: Do not mix halogenated waste with non-halogenated chemical

waste.[4]

Container Labeling and Storage:

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "2-Bromoquinolin-4-amine," and the associated hazards (e.g., "Toxic,"

"Irritant").[6]

Storage: Store the sealed waste container in a designated, well-ventilated satellite

accumulation area away from incompatible materials.[6]

Disposal Procedure:

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor.[6]

Do Not Dispose in Regular Trash or Drains: Under no circumstances should this chemical or

its containers be disposed of in the regular trash or down the sanitary sewer.[6]

Empty Containers: Empty containers that held 2-Bromoquinolin-4-amine should also be

treated as hazardous waste unless they have been triple-rinsed with a suitable solvent, and

the rinsate is collected as hazardous waste.[4]
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By implementing these safety protocols and disposal procedures, you can significantly reduce

the risks associated with handling 2-Bromoquinolin-4-amine and ensure a safe laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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